Cas no 477871-02-6 (ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate)

Ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate is a specialized organic compound featuring a cyanoacetamidoimino functional group and an ethyl ester moiety. Its unique structure makes it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds and functionalized amines. The presence of both electron-withdrawing (cyano) and electron-donating (alkyl) groups enhances its reactivity in condensation and cyclization reactions. The compound's stability under ambient conditions and solubility in common organic solvents facilitate its handling in laboratory settings. Its applications extend to pharmaceutical and agrochemical research, where it serves as a precursor for bioactive molecules. The stereoelectronic properties of the imino group contribute to its selectivity in nucleophilic addition reactions.
ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate structure
477871-02-6 structure
Product Name:ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate
CAS No:477871-02-6
MF:
MW:
CID:4652809
Update Time:2025-06-30

ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate

ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00904210-1g
Ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate
477871-02-6 90%
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¥4193.0 2024-04-18
A2B Chem LLC
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ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate
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ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate
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ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate
477871-02-6 >90%
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A2B Chem LLC
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ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate
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Additional information on ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate

Introduction to Ethyl (3E)-3-[(2-Cyanoacetamido)imino]-2,2-diethylbutanoate (CAS No. 477871-02-6)

Ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate, a compound with the CAS number 477871-02-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including an amide and an imine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular formula of Ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate can be expressed as C₁₁H₁₆N₂O₃. This composition underscores its complexity and the diverse interactions it may exhibit with biological targets. The compound's structure incorporates several key features that are of particular interest to researchers: the amide group (—NHCO—) and the imine group (—C=N—), both of which are known to participate in hydrogen bonding and other forms of molecular recognition. These features are critical for designing molecules that can interact selectively with biological receptors or enzymes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate has emerged as a promising candidate in this context. Its unique structural attributes suggest potential applications in the inhibition of enzymes or receptors involved in inflammatory responses, metabolic disorders, and even certain types of cancer. The compound's ability to engage with biological systems in multiple ways makes it a valuable tool for researchers exploring new therapeutic strategies.

One of the most compelling aspects of Ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate is its potential as a lead compound for drug discovery. By serving as a scaffold, it can be modified through various synthetic approaches to enhance its pharmacological properties. For instance, modifications at the ester group or the terminal ethyl chains could alter its solubility, bioavailability, and metabolic stability. Such flexibility is crucial for optimizing a compound's performance in preclinical and clinical settings.

Recent studies have begun to explore the biological activity of Ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate. Initial findings indicate that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory processes. The amide and imine groups within its structure are particularly relevant here, as they can interact with the active sites of these enzymes. This interaction could potentially lead to reduced inflammation and related symptoms, making the compound a candidate for treating conditions such as arthritis or inflammatory bowel disease.

The synthesis of Ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyanoacetamido group at position 3 and the diethyl substitution at positions 2 and 2' contribute significantly to its overall reactivity and functionality. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic resolutions, may be employed to achieve high yields and purity levels necessary for biological testing.

As research progresses, Ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate is expected to play a pivotal role in understanding disease mechanisms at a molecular level. Its structural features allow for detailed studies on how small molecules interact with biological targets, providing insights that could guide the development of more effective drugs. Furthermore, its potential applications in medicinal chemistry underscore its importance as a building block for future therapeutics.

The compound's pharmacokinetic profile is another area of active investigation. Understanding how Ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate is absorbed, distributed, metabolized, and excreted is essential for determining its suitability for clinical use. Preclinical studies are likely to focus on these aspects to ensure that the compound behaves predictably within a physiological context. Such studies will also help identify any potential side effects or toxicities associated with its use.

In conclusion, Ethyl (3E)-3-[(2-cyanoacetamido)imino]-2,2-diethylbutanoate represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and functional groups make it a versatile tool for drug discovery and therapeutic development. As ongoing research continues to uncover its potential applications and mechanisms of action, this compound is poised to make substantial contributions to medicine and biology.

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